2-[tert-butyl(methyl)amino]ethyl (4-bromophenoxy)acetate hydrochloride

• IUPAC Name: 2-[tert-butyl(methyl)amino]ethyl 2-(4-bromophenoxy)acetate;hydrochloride
• InChI: InChI=1S/C15H22BrNO3.ClH/c1-15(2,3)17(4)9-10-19-14(18)11-20-13-7-5-12(16)6-8-13;/h5-8H,9-11H2,1-4H3;1H
• InChI Key: XFDZTZOTNAYSSE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(C)CCOC(=O)COC1=CC=C(C=C1)Br.Cl
• Molecular Formula: C15H23BrClNO3
• Molecular Weight: 380.70 g/mol

Description

2-[tert-butyl(methyl)amino]ethyl (4-bromophenoxy)acetate hydrochloride is a chemical compound that is widely used in scientific research. It is a synthetic compound that can be used to study the biochemical and physiological effects of various compounds.

Mechanism of Action

The mechanism of action of 2-[tert-butyl(methyl)amino]ethyl (4-bromophenoxy)acetate hydrochloride is not fully understood. However, it is believed to act as a competitive inhibitor of certain enzymes, which can lead to changes in cell growth and differentiation.
Biochemical and Physiological Effects
2-[tert-butyl(methyl)amino]ethyl (4-bromophenoxy)acetate hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cell growth and proliferation in certain cell types. It has also been shown to induce apoptosis, or programmed cell death, in certain cell types. Additionally, it has been shown to affect the expression of certain proteins and enzymes.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[tert-butyl(methyl)amino]ethyl (4-bromophenoxy)acetate hydrochloride in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. Additionally, it is a relatively stable compound, which means that it can be stored for long periods of time without degrading. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many future directions for research involving 2-[tert-butyl(methyl)amino]ethyl (4-bromophenoxy)acetate hydrochloride. One future direction is to study its effects on different cell types and in different experimental conditions. Another future direction is to study its effects in combination with other compounds, to see if it has synergistic effects. Additionally, future research could focus on elucidating the mechanism of action of this compound, to better understand how it affects cell growth and differentiation.

Synthesis Methods

The synthesis of 2-[tert-butyl(methyl)amino]ethyl (4-bromophenoxy)acetate hydrochloride involves the reaction of 4-bromophenol with tert-butyl(methyl)amine in the presence of a base to form 4-bromo-N-tert-butyl-N-methylbenzenamine. This intermediate is then reacted with ethyl chloroacetate in the presence of a base to form 2-[tert-butyl(methyl)amino]ethyl (4-bromophenoxy)acetate. The final step involves the addition of hydrochloric acid to form 2-[tert-butyl(methyl)amino]ethyl (4-bromophenoxy)acetate hydrochloride.

Scientific Research Applications

2-[tert-butyl(methyl)amino]ethyl (4-bromophenoxy)acetate hydrochloride is commonly used in scientific research as a tool to study the biochemical and physiological effects of various compounds. It can be used to study the effects of compounds on cell growth, proliferation, and differentiation. It can also be used to study the effects of compounds on enzyme activity and protein expression.